Cas no 97355-13-0 (4-(Hexadecyloxy)-N-phenylaniline)

4-(Hexadecyloxy)-N-phenylaniline structure
97355-13-0 structure
Product Name:4-(Hexadecyloxy)-N-phenylaniline
CAS No:97355-13-0
MF:C28H43NO
MW:409.647128343582
CID:751089
Update Time:2023-08-03

4-(Hexadecyloxy)-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(hexadecyloxy)-N-phenyl-
    • 4-hexadecoxy-N-phenylaniline
    • 4-(HEXADECYLOXY)-N-PHENYLANILINE
    • 4-(Hexadecyloxy)-N-phenylaniline
    • Inchi: 1S/C28H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-25-30-28-23-21-27(22-24-28)29-26-19-16-15-17-20-26/h15-17,19-24,29H,2-14,18,25H2,1H3
    • InChI Key: DIGRWFCDOHYTSG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)NC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 358
  • XLogP3: 11.3
  • Topological Polar Surface Area: 21.3
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